Cas no 1806572-18-8 (2-Fluoro-4-mercaptopyridine)

• Product Name: 2-Fluoro-4-mercaptopyridine
• CAS No: 1806572-18-8
• MF: C₅H₄FNS
• MW: 129.155363082886
• CID: 4905878
• Update Time: 2025-10-24

2-Fluoro-4-mercaptopyridine Chemical and Physical Properties

Names and Identifiers

• 2-Fluoropyridine-4-thiol
• 2-Fluoro-4-mercaptopyridine
• 2-fluoro-1H-pyridine-4-thione

• Inchi： 1S/C5H4FNS/c6-5-3-4(8)1-2-7-5/h1-3H,(H,7,8)
• InChI Key： YBQXKYLRISIJBE-UHFFFAOYSA-N
• SMILES： S=C1C=CNC(=C1)F

Computed Properties

• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 8
• Rotatable Bond Count: 0
• Complexity: 171
• XLogP3: 1
• Topological Polar Surface Area: 44.1

Additional information on 2-Fluoro-4-mercaptopyridine

Professional Introduction to 2-Fluoro-4-mercaptopyridine (CAS No: 1806572-18-8)

2-Fluoro-4-mercaptopyridine, with the chemical formula C₅H₅FN₂S, is a fluorinated pyridine derivative that has garnered significant attention in the field of pharmaceutical and agrochemical research. This compound, identified by its CAS number 1806572-18-8, is a versatile intermediate in the synthesis of various biologically active molecules. Its unique structural features, including the presence of both a fluorine atom and a thiol group, make it a valuable building block for drug discovery and development.

The< strong>fluorine substituent in 2-Fluoro-4-mercaptopyridine plays a crucial role in modulating the pharmacokinetic properties of molecules derived from it. Fluorine atoms are known to enhance metabolic stability, improve binding affinity to biological targets, and influence the overall pharmacological activity of a compound. This has led to extensive research into fluorinated pyridines as pharmacophores in the development of novel therapeutic agents.

The< strong>thiol group in 2-Fluoro-4-mercaptopyridine provides another layer of functional diversity, enabling further chemical modifications through processes such as sulfide oxidation or disulfide formation. This reactivity makes it an excellent candidate for constructing more complex molecules, including heterocyclic frameworks and peptidomimetics. The combination of these two functional groups offers a rich palette for medicinal chemists to explore.

In recent years, 2-Fluoro-4-mercaptopyridine has been utilized in the synthesis of several promising drug candidates. For instance, its derivatives have shown potential in inhibiting kinases and other enzymes involved in cancer pathways. The fluorine atom's ability to increase lipophilicity and binding affinity has been particularly beneficial in designing small-molecule inhibitors that can effectively target these enzymes.

The< strong>mercaptopyridine scaffold is also of interest in the development of antimicrobial agents. Researchers have leveraged the reactivity of the thiol group to create novel compounds with enhanced activity against resistant bacterial strains. Additionally, the fluorine atom's electronic properties contribute to improving the pharmacokinetic profile of these antimicrobial agents, ensuring better absorption and reduced toxicity.

The agrochemical industry has also benefited from the use of 2-Fluoro-4-mercaptopyridine. Its derivatives have been explored as intermediates in the synthesis of pesticides and herbicides that offer improved efficacy and environmental safety. The fluorine atom's presence helps in enhancing the stability of these agrochemicals under various environmental conditions, thereby prolonging their effectiveness.

The synthesis of< strong>2-Fluoro-4-mercaptopyridine typically involves multi-step organic reactions that require careful optimization to achieve high yields and purity. Common synthetic routes include halogenation followed by nucleophilic substitution or metal-catalyzed cross-coupling reactions. Advances in synthetic methodologies have enabled more efficient and scalable production processes, making this compound more accessible for industrial applications.

The< strong>cas no1806572-18-8-labeled compound is widely used in research laboratories due to its versatility and availability. Chemical suppliers provide high-purity samples that meet the stringent requirements of academic and industrial research. These suppliers often offer additional services such as custom synthesis and analytical testing to ensure researchers have access to materials that meet their specific needs.

The growing interest in fluorinated pyridines has spurred innovation in synthetic chemistry and drug discovery. New methodologies for introducing fluorine atoms into pyridine rings have been developed, allowing for greater control over molecular structure and function. These advancements have not only expanded the synthetic toolkit but also opened up new avenues for exploring biologically relevant molecules.

In conclusion, 2-Fluoro-4-mercaptopyridine(CAS No: 1806572-18-8) is a multifaceted compound with significant potential in pharmaceuticals, agrochemicals, and material science. Its unique structural features make it an invaluable intermediate for synthesizing biologically active molecules with enhanced pharmacological properties. As research continues to uncover new applications for this compound, its importance in modern chemistry is set to grow even further.